molecular formula C16H14N4O B1208220 1H-Pyrazole-3-carboxylic acid, 1,5-diphenyl-, hydrazide CAS No. 93020-67-8

1H-Pyrazole-3-carboxylic acid, 1,5-diphenyl-, hydrazide

Cat. No. B1208220
CAS RN: 93020-67-8
M. Wt: 278.31 g/mol
InChI Key: HLHZXLNSIDVXGS-UHFFFAOYSA-N
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Description

1H-Pyrazole-3-carboxylic acid, 1,5-diphenyl-, hydrazide, also known as 1H-Pyrazole-3-carboxylic acid, 1,5-diphenyl-, hydrazide, is a useful research compound. Its molecular formula is C16H14N4O and its molecular weight is 278.31 g/mol. The purity is usually 95%.
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properties

CAS RN

93020-67-8

Product Name

1H-Pyrazole-3-carboxylic acid, 1,5-diphenyl-, hydrazide

Molecular Formula

C16H14N4O

Molecular Weight

278.31 g/mol

IUPAC Name

1,5-diphenylpyrazole-3-carbohydrazide

InChI

InChI=1S/C16H14N4O/c17-18-16(21)14-11-15(12-7-3-1-4-8-12)20(19-14)13-9-5-2-6-10-13/h1-11H,17H2,(H,18,21)

InChI Key

HLHZXLNSIDVXGS-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=CC(=NN2C3=CC=CC=C3)C(=O)NN

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=NN2C3=CC=CC=C3)C(=O)NN

synonyms

1,5-diphenyl-1H-pyrazole-3-carbohydrazide

Origin of Product

United States

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